(2S)-2-ethylhexan-1-ol
Overview
Description
(2S)-2-ethylhexan-1-ol is a useful research compound. Its molecular formula is C8H18O and its molecular weight is 130.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Application in Environmental Analysis
2-Ethylhexan-1-ol (2-EHN) is primarily used in the production of ground calcium carbonate (GCC) to remove impurities. It is analyzed in environmental surface water, particularly near GCC quarries. A study by Oh (2017) developed a method for accurately quantifying 2-EHN in water using gas chromatography-mass spectrometry (GC-MS), providing insight into its environmental impact.
Biocatalysis and Organic Synthesis
2-Ethylhexan-1-ol has been a subject of interest in the field of biocatalysis. A study by Baczko and Larpent (2000) explored the lipase-catalyzed transesterification of primary alcohols, including 2-ethylhexan-1-ol, providing a method to produce its enantiomers with high yields and enantiomeric excess. This has implications for the synthesis of complex organic compounds.
Biomedical and Pharmaceutical Research
In biomedical research, 2-Ethylhexan-1-ol has been investigated for its potential effects on biological systems. For instance, Huang, Zhang, and Gong (2005) studied the use of baker’s yeast in the asymmetric bioreduction of 2-ethylhex-2-enal, leading to the production of (S)-2-ethylhexan-1-ol with excellent enantioselectivity. This study contributes to the understanding of enzymatic processes in pharmaceutical synthesis.
Material Science and Catalysis
In the field of material science, 2-Ethylhexan-1-ol is involved in the catalytic processes. Zhao et al. (2018) investigated its role in the hydrogenation of 2-ethyl-2-hexenal, a key step in the production of certain plasticizers. This research provides insights into more efficient and less energy-intensive industrial processes.
Environmental and Health Impact Studies
2-Ethylhexan-1-ol has also been studied for its impact on health and the environment. Wakayama et al. (2019) conducted a comprehensive review of 2-ethyl-1-hexanol as an indoor air pollutant, assessing its toxicity and clinical effects, which is crucial for understanding its impact on human health in indoor environments.
Analytical Chemistry Applications
In analytical chemistry, Moriyoshi, Sakamoto, and Uosaki (1989) studied the liquid-liquid equilibria involving 2-ethylhexan-1-ol, providing essential data for separation processes. This research is vital for designing efficient separation and purification systems in chemical industries.
Properties
IUPAC Name |
(2S)-2-ethylhexan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O/c1-3-5-6-8(4-2)7-9/h8-9H,3-7H2,1-2H3/t8-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIWUKEYIRIRTPP-QMMMGPOBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC[C@H](CC)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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